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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508 Get Quote

This guide provides an in-depth overview of the melting and boiling points of 4-Fluoro-2-
nitroaniline, tailored for researchers, scientists, and professionals in drug development. It

includes a summary of its physical properties, detailed experimental protocols for their

determination, and a logical workflow for these analytical procedures.

Core Physical Properties of 4-Fluoro-2-nitroaniline
4-Fluoro-2-nitroaniline is a chemical compound with the molecular formula C₆H₅FN₂O₂. The

quantitative data for its primary physical properties are summarized below.

Property Value Source

Melting Point 90-94 °C

91-95 °C

Boiling Point Not available (Predicted)

CAS Number 364-78-3 [1][2]

Molecular Weight 156.11 g/mol [1][2]

Note: An experimental boiling point for 4-Fluoro-2-nitroaniline is not readily available in the

literature. This may indicate that the compound decomposes at or below its boiling point under

standard atmospheric pressure. Predicted boiling points for isomeric compounds such as 2-

Fluoro-4-nitroaniline are in the range of 317.2 ± 22.0 °C[3].
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Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following are standard laboratory protocols for these

measurements.

Melting Point Determination (Capillary Method)
The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[4]

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)[5][6]

Capillary tubes (sealed at one end)[7]

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 4-Fluoro-2-nitroaniline sample is completely dry and finely

powdered. If necessary, gently grind the crystals using a mortar and pestle.[4]

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the

tube on a hard surface to compact the sample into the bottom.[6] The packed sample should

be approximately 1-2 mm in height.[7]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[6] Ensure the thermometer is correctly positioned to accurately measure the

temperature of the block.
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Heating and Observation:

For an unknown compound, a rapid initial heating can be performed to determine an

approximate melting range.[6]

For a more precise measurement, start heating at a slow, controlled rate (approximately 1-

2 °C per minute) when the temperature is about 10-15 °C below the expected melting

point.[5]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of melting) and the temperature at which the entire sample has turned into a clear

liquid (the completion of melting). This range is the melting point of the sample.[5] A pure

compound will typically have a sharp melting range of 0.5-1.0 °C.[5]

Boiling Point Determination (Microscale Method)
This method is suitable for determining the boiling point of small quantities of a liquid. Since 4-
Fluoro-2-nitroaniline is a solid at room temperature, it would first need to be melted.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a heating block

Rubber band or wire to attach the tube to the thermometer

Procedure:

Sample Preparation: Place a small amount of the liquid (or molten 4-Fluoro-2-nitroaniline)

into the small test tube, to a depth of about 2-3 mL.[8]

Capillary Inversion: Place the capillary tube into the test tube with its open end pointing

downwards.[8]
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Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. The bulb

of the thermometer should be level with the bottom of the test tube.

Heating: Immerse the assembly in a heating bath. Heat the bath gradually and stir to ensure

even temperature distribution.[7][8]

Observation: As the liquid heats up, air trapped in the capillary tube will bubble out. Continue

heating until a steady and rapid stream of bubbles emerges from the capillary tube.[8] At this

point, the vapor pressure of the liquid equals the atmospheric pressure.

Data Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube.

Workflow Visualization
The following diagram illustrates the logical workflow for the determination of the physical

properties of a chemical compound like 4-Fluoro-2-nitroaniline.
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Workflow for Physical Property Determination
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Caption: Workflow for determining the melting and boiling points of a chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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